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Compound of Interest

Compound Name: o-Cresol

Cat. No.: B1677501 Get Quote

Introduction

ortho-Cresol (o-cresol) is a urinary biomarker used for monitoring exposure to toluene, a

volatile organic compound prevalent in industrial settings.[1] Toluene is metabolized in the body

and excreted in urine, partly as conjugated forms of o-cresol (glucuronides and sulfates).[1]

Accurate and sensitive quantification of total o-cresol after hydrolysis of these conjugates is

crucial for assessing occupational and environmental exposure to toluene.[1] This application

note details a robust and sensitive method for the determination of o-cresol in human urine

using Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry

(UPLC-MS/MS). The method involves an acid hydrolysis step to liberate free o-cresol, followed

by derivatization and UPLC-MS/MS analysis in Multiple Reaction Monitoring (MRM) mode,

offering high selectivity and sensitivity.[1]

Experimental Protocols
Sample Preparation: Acid Hydrolysis and Derivatization
This protocol describes the steps for the hydrolysis of o-cresol conjugates and subsequent

derivatization for UPLC-MS/MS analysis.[1]

Materials:

Human urine samples

o-Cresol-13C6 (Internal Standard, IS)
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Concentrated Hydrochloric Acid (HCl)

10 N Sodium Hydroxide (NaOH)

Sodium Bicarbonate (100 mM, pH 10.5 and 20 mM, pH 10.5)

Dansyl Chloride (1 mg/mL in acetone)

Borosilicate tubes

Dry block heater

Vortex mixer

UPLC-MS/MS vials

Procedure:

Pipette 100 µL of urine sample into a borosilicate tube.

Add 50 µL of the 2.2 µM internal standard (o-Cresol-13C6) working solution.

Add 200 µL of concentrated HCl to the sample.

Cap the tubes and heat at 99°C for 45 minutes to achieve complete hydrolysis of o-cresol
conjugates.[1]

Cool the samples to room temperature.

To neutralize the acid and adjust the pH for derivatization, add 200 µL of 10N NaOH solution,

followed by 500 µL of 100 mM sodium bicarbonate (pH 10.5).

Transfer 30 µL of this mixture into 1 mL of 20 mM sodium bicarbonate (pH 10.5) for dilution.

For derivatization, mix 150 µL of the diluted sample with 150 µL of dansyl chloride solution (1

mg/mL in acetone).

Heat the mixture at 60°C for three minutes on a dry block heater.[1]
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Vortex the residual mixture and transfer 250 µL to a UPLC-MS/MS vial for analysis.[1]

UPLC-MS/MS Analysis
Instrumentation:

UPLC system coupled to a triple quadrupole mass spectrometer.

UPLC Conditions:

Parameter Value

Column BEH Phenyl column

Mobile Phase A Water with 0.1% Formic Acid (example)

Mobile Phase B Acetonitrile with 0.1% Formic Acid (example)

Flow Rate 0.4 mL/min (example)

Injection Volume 5 µL (example)

Column Temperature 40°C (example)

| Gradient | Optimized for separation of o-cresol from isomers |

MS/MS Conditions:

Parameter Value

Ionization Mode
Electrospray Ionization (ESI), Positive or
Negative depending on derivatization

Scan Type Multiple Reaction Monitoring (MRM)

| MRM Transitions | Specific precursor/product ion pairs for derivatized o-cresol and IS |

Quantitative Data Summary
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The described UPLC-MS/MS method was validated for its quantitative performance. The key

validation parameters are summarized in the table below.[1]

Parameter Result

Linear Dynamic Range 0.4 µM to 40 µM

Limit of Detection (LOD) 0.06 µM

Limit of Quantification (LOQ) 0.21 µM

Intraday Precision (%RSD) 3.2%

Interday Precision (%RSD) 4.4%

Accuracy 99%

Visualizations
Experimental Workflow
The overall experimental workflow from sample receipt to data analysis is depicted in the

following diagram.
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Sample Preparation

Analysis

Data Processing

Urine Sample (100 µL)

Add Internal Standard (o-Cresol-13C6)

Acid Hydrolysis (HCl, 99°C, 45 min)

Neutralization & pH Adjustment (NaOH, NaHCO3)

Derivatization (Dansyl Chloride, 60°C, 3 min)

UPLC-MS/MS Analysis (MRM Mode)

Quantification using Calibration Curve

Result Reporting (µmol/mmol creatinine)

Click to download full resolution via product page

Caption: Workflow for o-Cresol Detection in Urine.
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Logical Relationship of Toluene Exposure and
Biomarker Measurement
The following diagram illustrates the pathway from toluene exposure to the measurement of the

o-cresol biomarker in urine.

Toluene Exposure
(Inhalation, Dermal)

Metabolism
(Liver)

Conjugation
(Glucuronides, Sulfates)

 Forms o-Cresol
Urinary Excretion UPLC-MS/MS Measurement

of o-Cresol
 Hydrolysis Required

Click to download full resolution via product page

Caption: Toluene Metabolism and Biomarker Analysis Pathway.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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